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Compound of Interest

Compound Name: Isovaleryl-Phe-Lys-pNA HCl

CAS No.: 178894-43-4

Cat. No.: B574476

Get Quote

Executive Summary & Chemical Identity
Isovaleryl-L-phenylalanyl-L-lysine 4-nitroanilide hydrochloride (often abbreviated as S-2251 or

similar) is a synthetic chromogenic substrate used primarily to assay Plasmin and Plasminogen

activity.

While the peptide moiety (Isovaleryl-Phe-Lys) is biologically benign, the 4-nitroaniline (pNA)

chromophore released during hydrolysis is a highly toxic, regulated compound. Improper

disposal poses significant risks to aquatic life and laboratory personnel.

Chemical

Component
Function Hazard Profile Regulatory Trigger

Peptide Sequence Enzyme Specificity Low Toxicity None

p-Nitroaniline (pNA) Chromophore (Signal)
High Toxicity (Acute &

Chronic)

RCRA P077 (US),

Aquatic Toxin

HCl Solubility Salt
Corrosive (if

concentrated)
pH < 2.0 (D002)
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Hazard Identification & Mechanism
To dispose of this chemical safely, you must understand its lifecycle in your experiment. The

molecule exists in two states with differing risk profiles.[1]

The Hydrolysis Mechanism (The "Hidden" Hazard)
In a typical assay, the enzyme (e.g., Plasmin) cleaves the amide bond between the Lysine and

the p-Nitroaniline group.
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Figure 1: Enzymatic hydrolysis releases free p-Nitroaniline (pNA), transforming a low-risk

peptide into a toxic liquid waste stream.

Waste Segregation & Classification
Effective disposal requires segregating waste based on its state and concentration.

Critical Regulatory Note: The "P-List" Rule
In the United States (RCRA regulations), p-Nitroaniline is a P-listed hazardous waste (P077).[2]

Discarded Commercial Chemical Products: If you are disposing of a full or partial bottle of

the pure powder, it must be tagged as P-listed waste. This carries stricter accumulation limits

and disposal requirements.[1][2][3]

Process Waste (Assay Liquid): Dilute solutions containing pNA are typically classified as

Toxic Hazardous Waste but may not strictly trigger P-listing depending on local interpretation.

Best Practice: Treat all pNA-containing waste as high-hazard organic waste.

Decision Tree: Waste Categorization
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Figure 2: Decision matrix for categorizing Isovaleryl-Phe-Lys-pNA HCl waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Unused/Expired Powder)
Use this for: Expired vials, spilled powder, or obsolete stock.

Do NOT dissolve: Never dissolve solid chemical in water to flush down the drain.

Primary Containment: Keep the substance in its original vial if possible. If the vial is broken,

sweep powder into a sealable High-Density Polyethylene (HDPE) jar.

Labeling:
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Chemical Name: Isovaleryl-Phe-Lys-pNA HCl.

Constituent: Contains p-Nitroaniline (CAS: 100-01-6).[2][4]

Hazard Tag: "Toxic," "Acute Hazard."[5]

RCRA Code:P077 (if pure unused product).

Storage: Place in the Solid Hazardous Waste satellite accumulation area.

Disposal: Hand over to your EHS hazardous waste contractor for incineration.

Protocol B: Liquid Waste (Assay Mixtures)
Use this for: 96-well plate contents, cuvette residues, and stopping solutions.

Collection Vessel: Use an amber glass or HDPE carboy labeled "Aqueous Waste - Toxic

Organic."

Segregation:

Do NOT mix with oxidizers (e.g., bleach) or strong acids (unless the waste is already

acidic from stopping solution).

Do NOT flush down the sink. p-Nitroaniline is harmful to aquatic life and persists in water

systems.[4]

Neutralization (Conditional):

If the assay was stopped with strong acid (e.g., 1M HCl) or base, check the pH.

Action: You may neutralize the pH to 5–9 only if your facility requires it for storage safety.

Note: Neutralization does not remove the pNA toxicity. The waste is still hazardous.

Labeling:

"Aqueous waste containing p-Nitroaniline and Peptides."

"Toxic."[5][6][7][8]
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Disposal: Incineration via licensed contractor.

Protocol C: Empty Containers (Vials)
Use this for: "Empty" stock vials.

P-List Rule Exception: Because p-Nitroaniline is P-listed, "empty" containers are technically

still hazardous waste unless triple rinsed.

Triple Rinse Procedure:

Rinse the vial 3 times with a small volume of solvent (water or ethanol).

Crucial: Collect the rinsate (the liquid used to rinse) and dispose of it as Hazardous Liquid

Waste (Protocol B).

Defacing: Once triple-rinsed, deface the label.

Final Disposal: Dispose of the rinsed glass vial in the laboratory glass waste (sharps) or

regular trash, depending on local EHS policy for triple-rinsed containers.

Emergency Procedures
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Scenario Immediate Action Cleanup Protocol

Powder Spill

Evacuate immediate area. Don

PPE (Nitrile gloves, N95

mask/respirator, lab coat).

Do not dry sweep (creates

dust). Cover with wet paper

towels to dampen, then scoop

into a hazardous waste bag.

Wash area with soap and

water.[2][4][9]

Liquid Spill
Absorb with inert material

(vermiculite or spill pads).

Place soaked absorbents into

a sealed bag labeled

"Hazardous Waste (pNA

contaminated)." Clean surface

with water.[4][9][10]

Skin Contact
Remove contaminated

clothing.[1][4][9][10]

Rinse skin immediately with

water for 15 minutes.[4][10]

Seek medical attention if

irritation persists (pNA can be

absorbed through skin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. documents.thermofisher.com [documents.thermofisher.com]

2. P-NITROANILINE, [SOLID] | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

3. carlroth.com [carlroth.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/7342
https://www.fishersci.com/store/msds?partNumber=AC128371000&productDescription=4-NITROANILINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-h/S25354.pdf
https://www.fishersci.com/store/msds?partNumber=AC128371000&productDescription=4-NITROANILINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-h/S25354.pdf
https://www.fishersci.com/store/msds?partNumber=A481212&productDescription=HYDROCHLORIC+ACID+NF%2FFCC+21%2F2L&vendorId=VN00033897&countryCode=US&language=en
https://documents.thermofisher.com/TFS-Assets/LPD/Reference-Materials/HYDROCHLORICACID18_MTR-NALT_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC128371000&productDescription=4-NITROANILINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-h/S25354.pdf
https://www.fishersci.com/store/msds?partNumber=A481212&productDescription=HYDROCHLORIC+ACID+NF%2FFCC+21%2F2L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128371000&productDescription=4-NITROANILINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A481212&productDescription=HYDROCHLORIC+ACID+NF%2FFCC+21%2F2L&vendorId=VN00033897&countryCode=US&language=en
https://www.epa.gov/hw/defining-hazardous-waste-listed-wastes
https://www.benchchem.com/product/b574476?utm_src=pdf-custom-synthesis#bc-rfq
https://documents.thermofisher.com/TFS-Assets/LPD/Reference-Materials/HYDROCHLORICACID18_MTR-NALT_EN.pdf
https://cameochemicals.noaa.gov/chemical/7342
https://www.carlroth.com/medias/SDB-HN53-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjU0ODV8YXBwbGljYXRpb24vcGRmfGFEVTRMMmc0Wmk4NU1UYzJPVFEyTXpRek9UWTJMMU5FUWw5SVRqVXpYMDFVWDBWT0xuQmtaZ3w0MzcxYTMwMjAzN2NhMTg1ZGI0NGU0NGRlYzg1MDliZDk3NzNhOTM4Mzg0NTRjYmU3MmVhMzI5NDRhMjc3ZGYw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. fishersci.com [fishersci.com]

5. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]

6. westliberty.edu [westliberty.edu]

7. epa.gov [epa.gov]

8. Thirteen-week oral toxicity study of L-lysine hydrochloride in rats - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Isovaleryl-Phe-Lys-pNA HCl: Operational Disposal
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574476/docs#isovaleryl-phe-lys-pna-hcl-operational-
disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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